Cas no 100960-70-1 (Pentanoic acid, 2-bromo-2-ethyl-)

Pentanoic acid, 2-bromo-2-ethyl- structure
100960-70-1 structure
Product Name:Pentanoic acid, 2-bromo-2-ethyl-
CAS No:100960-70-1
MF:C7H13BrO2
MW:209.080921888351
CID:1127598
Update Time:2024-07-27

Pentanoic acid, 2-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-bromo-2-ethyl-
    • Inchi: 1S/C7H13BrO2/c1-3-5-7(8,4-2)6(9)10/h3-5H2,1-2H3,(H,9,10)
    • InChI Key: MUDRYEDQTYYYCT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(Br)(CC)CCC

Computed Properties

  • Exact Mass: 208.00989

Experimental Properties

  • Density: 1.376±0.06 g/cm3(Predicted)
  • Boiling Point: 257.7±13.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.01±0.40(Predicted)
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